Cas no 177174-55-9 (2-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine)

2-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine is a specialized organic compound featuring a benzoylpyridine scaffold with a hydroxyl group at the 2-position and a trifluoromethoxy substituent at the 5-position of the benzene ring. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the hydroxyl and carbonyl functionalities offer sites for further derivatization. Its rigid aromatic framework contributes to strong binding affinity in target interactions, particularly in enzyme inhibition studies. The compound is typically used as an intermediate in the synthesis of bioactive molecules, leveraging its balanced reactivity and structural versatility.

2-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine structure

177174-55-9 structure

Product Name:2-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine

CAS No:177174-55-9

MF:C₁₃H₈F₃NO₃

MW:283.20273399353

CID:4986832

Update Time:2025-05-20

2-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine
- (2-Pyridinyl)[2-hydroxy-5-(trifluoromethoxy)phenyl] ketone
- Inchi： 1S/C13H8F3NO3/c14-13(15,16)20-8-4-5-11(18)9(7-8)12(19)10-3-1-2-6-17-10/h1-7,18H
- InChI Key： XFVATGMYQRHUBE-UHFFFAOYSA-N
- SMILES： FC(OC1=CC=C(C(C(C2C=CC=CN=2)=O)=C1)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 348
XLogP3: 3.9
Topological Polar Surface Area: 59.4

2-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013003643-250mg	2-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine	177174-55-9	97%	250mg	470.40 USD	2021-07-04
Alichem	A013003643-500mg	2-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine	177174-55-9	97%	500mg	823.15 USD	2021-07-04
Alichem	A013003643-1g	2-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine	177174-55-9	97%	1g	1,519.80 USD	2021-07-04

2-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine Related Literature

1. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
2. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
3. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Related Categories

Additional information on 2-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine

Recent Advances in the Study of 2-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine (CAS: 177174-55-9)

2-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine (CAS: 177174-55-9) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique trifluoromethoxy and benzoylpyridine moieties, has been the subject of recent studies exploring its pharmacological properties, mechanism of action, and potential as a lead compound in drug development.

Recent research has focused on the compound's role as a modulator of specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine exhibits potent inhibitory effects on certain inflammatory mediators, suggesting its potential utility in treating chronic inflammatory diseases. The study utilized in vitro and in vivo models to elucidate the compound's interaction with key molecular targets, providing a foundation for further preclinical development.

Another significant area of investigation involves the compound's pharmacokinetic properties. A recent pharmacokinetic profiling study highlighted its favorable bioavailability and metabolic stability, which are critical attributes for its progression into clinical trials. The study, conducted by a team at the University of Cambridge, employed advanced LC-MS techniques to analyze the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models.

In addition to its anti-inflammatory potential, 2-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine has shown promise in oncology research. A 2024 preprint article on bioRxiv reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase activity. The researchers identified the compound's ability to inhibit specific kinase pathways, which are often implicated in tumor growth and metastasis.

The synthesis and optimization of 2-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine derivatives have also been a focus of recent work. A study published in Organic & Biomolecular Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This advancement is expected to facilitate further biological evaluation and structure-activity relationship (SAR) studies.

Despite these promising findings, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as potential off-target effects and optimal dosing regimens need to be addressed in future studies. However, the collective research efforts underscore the compound's potential as a versatile scaffold for developing new therapeutic agents.

In conclusion, 2-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine (CAS: 177174-55-9) represents a compelling case study in modern drug discovery. Its multifaceted biological activities, coupled with recent advancements in its synthesis and characterization, position it as a valuable candidate for further investigation. Continued research will be essential to fully unlock its therapeutic potential and address the remaining scientific and translational challenges.